Cas no 1267699-77-3 (1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1267699-77-3
• MF: C₉H₁₄F₃N₃O
• MW: 237.222172260284
• CID: 5602503
• PubChem ID: 82208374
• Update Time: 2025-05-21

1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1593650
• 1267699-77-3
• [1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanol
• 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C9H14F3N3O/c1-6(2)3-4-15-8(9(10,11)12)7(5-16)13-14-15/h6,16H,3-5H2,1-2H3
• InChI Key： VNCCVHQWKMPSDC-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CCC(C)C)(F)F

Computed Properties

• Exact Mass: 237.10889656g/mol
• Monoisotopic Mass: 237.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1267699-77-3)

The compound 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1267699-77-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a triazole ring, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

One of the key reasons for the growing interest in 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol is its role in the development of small-molecule inhibitors. The trifluoromethyl moiety is known to improve metabolic stability and membrane permeability, which are critical factors in the design of modern therapeutics. Additionally, the triazole ring contributes to hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

In the context of agrochemical innovation, 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol has shown promise as a building block for crop protection agents. The trifluoromethyl group is often associated with improved pesticidal activity, while the triazole core can contribute to systemic movement within plants. This dual functionality makes the compound a candidate for addressing challenges in sustainable agriculture, such as resistance management and environmental compatibility. As the industry shifts toward greener solutions, the demand for such advanced intermediates is expected to rise.

From a synthetic chemistry perspective, the preparation of 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol involves sophisticated click chemistry techniques, particularly the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The compound's synthesis is often discussed in forums focused on organic synthesis optimization, reflecting its relevance to both academic and industrial chemists. Moreover, its structural features make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.

The commercial availability of 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1267699-77-3) is limited, which underscores its niche status in the fine chemicals market. However, its potential applications in drug discovery pipelines and agrochemical formulations have spurred collaborations between custom synthesis providers and end-users. As regulatory frameworks evolve to emphasize safer and more efficient chemicals, this compound's profile is likely to grow, particularly in regions with strong life sciences and agricultural biotechnology sectors.

In summary, 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol represents a compelling case study in the intersection of medicinal chemistry and materials science. Its structural versatility and functional group compatibility position it as a valuable tool for researchers tackling global challenges in health and food security. As the scientific community continues to explore its potential, this compound may emerge as a cornerstone in the next generation of bioactive molecules.